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Compound of Interest

2-Bromo-4,5-dimethoxybenzyl!
Compound Name: _
bromide

Cat. No.: B042020

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-4,5-dimethoxybenzyl bromide

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,5-dimethoxybenzyl bromide (CAS No. 53207-00-4) is a highly functionalized
aromatic compound utilized as a versatile reagent and building block in advanced organic
synthesis.[1] Its structure, featuring an electron-rich dimethoxybenzyl group and two bromine
substituents, makes it a valuable precursor in medicinal chemistry, particularly for the
development of complex molecular architectures and pharmaceutical intermediates like histone
deacetylase 1 (HDAC 1) inhibitors.[1][2] However, the same reactive properties that make this
compound synthetically useful also necessitate stringent safety and handling protocols. The
presence of the benzyl bromide moiety suggests significant lachrymatory and corrosive
properties, demanding a comprehensive understanding of its hazards.

This guide provides an in-depth framework for the safe handling, storage, and disposal of 2-
Bromo-4,5-dimethoxybenzyl bromide. It is designed to empower researchers with the
knowledge to mitigate risks, respond effectively to emergencies, and maintain a safe laboratory
environment.

Chemical and Physical Properties
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A foundational understanding of a chemical's properties is critical for safe handling. The key
identifiers and physical characteristics of 2-Bromo-4,5-dimethoxybenzyl bromide are
summarized below.

Property Value Source(s)

CAS Number 53207-00-4 [31[4]

1-Bromo-2-(bromomethyl)-4,5-
IUPAC Name _ [3]
dimethoxybenzene

Molecular Formula CoH10Br202 [5]

Molecular Weight 309.98 g/mol [4]
Solid (potential for dust

Appearance i [61[7]
formation)

Stable under recommended
Stability storage conditions. Sensitive [3][8]

to light and moisture.

Hazard Identification and Toxicology

2-Bromo-4,5-dimethoxybenzyl bromide is classified as a hazardous substance. The primary
risks are associated with its corrosive and irritant nature, stemming from its reactivity as an
alkylating agent, a characteristic feature of benzyl bromides.

GHS Hazard Classification Summary
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Hazard Class

Hazard Code

Description

Source(s)

Causes severe skin

Skin burns and eye
_ o H314 / H315 ] [B1[4117]
Corrosion/Irritation damage / Causes skin
irritation.
Serious Eye Causes serious eye
o H319 o [3][4]
Damage/Irritation irritation.
Specific Target Organ May cause respirato
pEmE TSR Hass o Y
Toxicity irritation.
) o May cause an allergic
Skin Sensitization H317 _ _ [4]
skin reaction.
Signal Word Danger [6][7]

Toxicological Profile: The primary routes of exposure are inhalation, skin contact, eye contact,

and ingestion.[3]

» Skin and Eye Contact: As a corrosive agent, the compound can cause severe skin burns,

inflammation, blistering, and serious eye damage upon contact.[3][6] The lachrymatory

properties common to benzyl bromides mean that even vapor exposure can cause intense

eye irritation.[9]

 Inhalation: Inhaling dust or fumes can lead to severe irritation of the respiratory system.[3]

 Ingestion: While less common in a laboratory setting, ingestion can cause significant internal

damage. Do NOT induce vomiting if ingested.[3][6]

The causality of this high reactivity lies in the benzyl bromide functional group. The bromine

atom is a good leaving group, making the benzylic carbon highly electrophilic and prone to

react with biological nucleophiles, such as those found in proteins and DNA, leading to cellular

damage and irritation.

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, prioritizing engineering controls over personal protective
equipment, is essential.

The Hierarchy of Controls

The most effective safety strategies involve removing or minimizing the hazard at its source.
PPE is the final line of defense.
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Spill Detected

i

Evacuate and secure area.
Alert personnel.

i

Don Full PPE:
Respirator, Goggles, Face Shield,
Impervious Gloves, Lab Coat

Hierarchy of Controls i
Elimination Contain the spill.
Prevent entry into drains.
i\/lost Effective i
- Cover spill with inert,
Substitution dry absorbent (sand, dry lime).
i DO NOT USE WATER.
Engineering Controls Carefully collect material
into a sealed, labeled
i hazardous waste container.

Administrative Controls i

Decontaminate the area
with a suitable solvent.

l

Dispose of waste according to
institutional regulations.

east Effective

PPE

Click to download full resolution via product page

Figure 2: Workflow for the safe cleanup of a 2-Bromo-4,5-dimethoxybenzyl bromide spill.
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Detailed Spill Steps:

» Evacuate all non-essential personnel from the spill area. [10]2. Wear full PPE as described in
Section 3. [3]3. Prevent further leakage if it is safe to do so. Do not allow the chemical to
enter drains. [6]4. Gently cover the spill with an inert, dry absorbent material such as sand,
dry lime, or soda ash. [10]Do not use water. [10]5. Using non-sparking tools, carefully sweep
or scoop the absorbed material into a suitable container for hazardous waste. [7][8]6.
Ventilate the area after cleanup is complete. [10]

First Aid Measures

The following diagram outlines the critical first aid steps for various exposure routes. All
exposures require immediate medical attention.

First Aid Response

Inhalation

If not breathing,
give artificial respiration.

Move person to fresh air.

Eye Contact

Seek IMMEDIATE
Medical Attention.
Bring SDS.

IMMEDIATELY flush eyes with
plenty of water for at least 15 minutes,
lifting upper and lower eyelids.

Remove contact lenses
if present and easy to do.

@e Occurs

Skin Contact

IMMEDIATELY flush skin with
plenty of soap and water
for at least 15 minutes.

Remove all
contaminated clothing.

Click to download full resolution via product page

Figure 3: Decision tree for first aid response to exposure.
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Fire Fighting

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam. [3]
[6][10]* Unsuitable Media:DO NOT USE WATER. The material can react with water, and
water jets may spread the fire. [10][11]* Specific Hazards: Thermal decomposition during a
fire will produce highly toxic and irritating gases, including carbon oxides and hydrogen
bromide. [3][10]Containers may explode if heated. [10]* Protective Equipment: Firefighters
must wear a self-contained breathing apparatus (SCBA) and full protective gear. [3][6]

Waste Disposal

All waste containing 2-Bromo-4,5-dimethoxybenzyl bromide, including empty containers,
contaminated absorbents, and PPE, must be treated as hazardous waste.

o Place waste in a suitable, sealed, and properly labeled container. [3]* Dispose of the
contents and container at an approved waste disposal plant in accordance with all local,
state, and federal regulations. [3][7]Do not allow the product to enter drains or waterways. [3]

[6]

Conclusion

2-Bromo-4,5-dimethoxybenzyl bromide is a potent chemical intermediate whose hazardous
properties require the highest degree of respect and care. Its corrosive and irritant nature
necessitates the mandatory use of engineering controls like chemical fume hoods and strict
adherence to PPE protocols. By understanding its reactivity, implementing the detailed
handling and emergency procedures outlined in this guide, and maintaining a culture of safety,
researchers can confidently and safely utilize this compound in their critical work.
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» Nafillah, I., et al. (2021). Synthesis and Characterization of 2-bromo-4,5-
dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Sunan Kalijaga
State Islamic University.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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